Cas no 1270729-46-8 (5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester)

• Product Name: 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• CAS No: 1270729-46-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5187933
• Update Time: 2025-05-20

5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(o-tolyl)-1H-1,2,4-triazole-5-carboxylate
• Ethyl 3-(o-tolyl)-1H-1,2,4-triazole-5-carboxylate
• 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)11-13-10(14-15-11)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H,13,14,15)
• InChI Key： GSZZOOOSTSXUOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1NN=C(C2C=CC=CC=2C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

Comprehensive Overview of 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS No. 1270729-46-8)

5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS No. 1270729-46-8, this compound is often referenced in scientific literature for its potential applications in drug discovery and material science. The [1,2,4]triazole core is particularly notable for its versatility, making it a focal point for researchers exploring novel bioactive molecules.

The growing interest in triazole derivatives aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly investigating eco-friendly methods to synthesize compounds like 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester, addressing concerns about environmental impact. This compound's ethyl ester functionality further enhances its solubility, a critical factor in formulation development for pharmaceuticals and agrochemicals.

In the context of drug discovery, 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester is often explored for its potential as a building block in medicinal chemistry. The o-Tolyl group introduces steric and electronic effects that can influence binding affinity, making it valuable for designing targeted therapies. Recent studies have highlighted its relevance in developing inhibitors for enzymes involved in metabolic disorders, a hot topic in biomedical research.

From an industrial perspective, the demand for high-purity triazole-based intermediates like this compound has risen due to advancements in automation and high-throughput screening. Companies specializing in fine chemicals prioritize CAS No. 1270729-46-8 for its reproducibility in multi-step syntheses, a key consideration for scalable production. Analytical techniques such as HPLC and NMR are routinely employed to verify the structural integrity of this ester.

The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in delayed-release drug delivery systems—a trending area in pharma R&D. Additionally, its carboxylic acid ethyl ester moiety offers opportunities for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability resonates with the pharmaceutical industry's push toward personalized medicine.

In agrochemical applications, 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester has been investigated as a precursor for crop protection agents. The [1,2,4]triazole scaffold is known to exhibit fungicidal and herbicidal properties, aligning with global efforts to develop safer pesticides. Regulatory agencies' increasing scrutiny of traditional agrochemicals has spurred interest in novel chemistries like this compound.

Quality control protocols for CAS No. 1270729-46-8 emphasize the importance of impurity profiling, given its potential use in sensitive applications. Residual solvent analysis and chiral purity assessments are standard practices, reflecting the compound's role in enantioselective synthesis. These rigorous standards cater to the pharmaceutical industry's stringent requirements for active pharmaceutical ingredients (APIs).

Emerging technologies such as flow chemistry and continuous manufacturing have renewed interest in triazole derivatives like this ester. Their compatibility with these innovative production methods positions them as candidates for Industry 4.0-compliant processes. Researchers are also exploring computational modeling to predict the behavior of 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester in complex reactions, leveraging AI-driven tools for reaction optimization.

Storage and handling recommendations for this compound typically highlight its stability at room temperature under inert atmospheres, though prolonged exposure to moisture should be avoided. Material safety data sheets (MSDS) provide detailed guidance compatible with standard laboratory practices, ensuring safe utilization across research and industrial settings.

In summary, 5-o-Tolyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS No. 1270729-46-8) represents a multifaceted compound with broad applicability. Its structural features—the o-Tolyl substituent, triazole ring, and ethyl ester group—collectively contribute to its value in cutting-edge research. As scientific inquiries into sustainable chemistry and targeted therapies expand, this compound is poised to remain a subject of intensive study across multiple disciplines.